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Compound of Interest

Compound Name: 1-(2-Bromophenyl)ethylamine

Cat. No.: B040971

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 1-
(2-Bromophenyl)ethylamine (CAS RN: 113899-55-1), a compound frequently used in
pharmaceutical research and development. Adherence to these procedures is critical for
ensuring laboratory safety and environmental compliance. This guide is intended for
researchers, scientists, and drug development professionals actively handling this and similar
chemical reagents.

Hazard Identification and Waste Classification

1-(2-Bromophenyl)ethylamine is classified as a hazardous substance. Before disposal, it is
imperative to understand its associated dangers. Waste containing this substance must be
treated as regulated hazardous waste. Never dispose of this chemical down the drain or in
regular trash.

Table 1: Hazard Profile for 1-(2-Bromophenyl)ethylamine
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Hazard Classification GHS Hazard Statement Description

Acute Toxicity, Oral (Category

2) H302 Harmful if swallowed.[1]

Skin Irritation (Category 2) / o
Causes skin irritation or severe

Skin Corrosion (Category H315/H314 )
skin burns.[1][2][3]
1B/1C)
Serious Eye Damage / Eye Causes serious eye irritation or
o H319/ H318
Irritation damage.[1][2][3]

Specific Target Organ Toxicity ]
, May cause respiratory
— Single Exposure (Category H335 T
irritation.[1]

3)
Hazardous to the Aquatic a1l Toxic to aquatic life with long
Environment lasting effects.

Note: Hazard classifications may vary slightly between suppliers and isomers. Always refer to
the specific Safety Data Sheet (SDS) for the material in use.

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the mandatory steps for the safe segregation, containment, and disposal
of 1-(2-Bromophenyl)ethylamine waste, including pure unused reagent, contaminated
solutions, and contaminated labware.

Materials Required:

o Appropriate Personal Protective Equipment (PPE): Nitrile gloves, safety glasses/goggles, lab
coat.

» Designated Hazardous Waste Container (Glass or Polyethylene, compatible with
halogenated organic compounds).

e Hazardous Waste Tag.
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 Inert absorbent material (e.g., vermiculite or sand) for spill cleanup.
e Access to a designated Satellite Accumulation Area (SAA).
Procedure:

Step 1: Waste Segregation at the Point of Generation

Identify: Immediately identify all waste streams containing 1-(2-Bromophenyl)ethylamine
as "Halogenated Organic Waste."

Segregate: Do not mix this waste with non-halogenated organic waste, aqueous waste, or
solid waste. Segregation is crucial as the disposal methods and costs for halogenated
materials differ significantly, often requiring high-temperature incineration.

Step 2: Containerization

Select Container: Use a clean, leak-proof container with a secure screw-top cap. The
container material must be compatible with brominated organic amines; glass or high-density
polyethylene (HDPE) is generally suitable. If reusing a chemical bottle, ensure it is the
original container or one that held a compatible chemical, and completely deface the original
label.

Liquid Waste: Pour liquid waste directly and carefully into the designated "Halogenated
Organic Waste" container.

Solid Waste: Collect contaminated solids (e.g., pipette tips, contaminated gloves, absorbent
paper) in a separate, clearly labeled plastic bag or a designated solid waste container. Do
not place sharp objects like needles directly into bags.

Prevent Overfilling: Do not fill the container beyond 90% capacity to allow for vapor
expansion and prevent spills.

Step 3: Labeling

o Attach Tag: Affix a completed Hazardous Waste Tag to the container before adding the first
drop of waste.
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o Complete Information: Clearly write the full chemical name, "1-(2-
Bromophenyl)ethylamine," and list all other constituents and their estimated percentages.
Do not use abbreviations or chemical formulas.

o Mark Hazards: Check the appropriate hazard boxes on the tag (e.g., "Toxic," "Corrosive").
Step 4: Temporary Storage (Satellite Accumulation Area)

e Secure Container: Keep the waste container tightly sealed at all times, except when adding
waste.

e Location: Store the container in a designated Satellite Accumulation Area (SAA) within the
laboratory, under the control of the operator. The SAA must be at or near the point of
generation.

e Incompatibilities: Ensure the waste container is stored away from incompatible materials,
particularly strong oxidizing agents and acids, to prevent violent reactions.[4]

e Secondary Containment: Place the waste container in a secondary containment bin or tray to
contain any potential leaks.

Step 5: Request for Disposal

e Monitor Volume: Once the waste container is 75% full, or if work on the project generating
the waste is complete, schedule a pickup.

o Follow Institutional Procedures: Contact your institution's Environmental Health & Safety
(EH&S) department or equivalent to arrange for the collection of the hazardous waste.
Follow their specific online or paper-based request procedures.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 1-(2-Bromophenyl)ethylamine.
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Figure 1. Disposal Workflow for 1-(2-Bromophenyl)ethylamine

Click to download full resolution via product page

Caption: Disposal workflow for 1-(2-Bromophenyl)ethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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